Oxytetracycline hemicalcium salt
Oxytetracycline hemicalcium salt
Oxytetracycline is a tetracycline used for treatment of infections caused by a variety of Gram positive and Gram negative microorganisms including Mycoplasma pneumoniae, Pasteurella pestis, Escherichia coli, Haemophilus influenzae (respiratory infections), and Diplococcus pneumoniae. It has a role as an antibacterial drug, a protein synthesis inhibitor, an antimicrobial agent, an anti-inflammatory drug and a bacterial metabolite. It is a tautomer of an oxytetracycline zwitterion.
A tetracycline analog isolated from the actinomycete streptomyces rimosus and used in a wide variety of clinical conditions.
Oxytetracycline anhydrous is a Tetracycline-class Antimicrobial.
Terramycin is a natural product found in Streptomyces anthocyanicus, Streptomyces varsoviensis, and other organisms with data available.
Oxytetracycline (internal use) can cause developmental toxicity according to state or federal government labeling requirements.
A TETRACYCLINE analog isolated from the actinomycete STREPTOMYCES rimosus and used in a wide variety of clinical conditions.
A tetracycline analog isolated from the actinomycete streptomyces rimosus and used in a wide variety of clinical conditions.
Oxytetracycline anhydrous is a Tetracycline-class Antimicrobial.
Terramycin is a natural product found in Streptomyces anthocyanicus, Streptomyces varsoviensis, and other organisms with data available.
Oxytetracycline (internal use) can cause developmental toxicity according to state or federal government labeling requirements.
A TETRACYCLINE analog isolated from the actinomycete STREPTOMYCES rimosus and used in a wide variety of clinical conditions.
Brand Name:
Vulcanchem
CAS No.:
15251-48-6
VCID:
VC21064922
InChI:
InChI=1S/2C22H24N2O9.Ca/c2*1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h2*4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);/q;;+2/p-2
SMILES:
CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)[O-])C(=O)N)N(C)C)O)O.CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)[O-])C(=O)N)N(C)C)O)O.[Ca+2]
Molecular Formula:
C44H46CaN4O18
Molecular Weight:
958.9 g/mol
Oxytetracycline hemicalcium salt
CAS No.: 15251-48-6
Cat. No.: VC21064922
Molecular Formula: C44H46CaN4O18
Molecular Weight: 958.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Oxytetracycline is a tetracycline used for treatment of infections caused by a variety of Gram positive and Gram negative microorganisms including Mycoplasma pneumoniae, Pasteurella pestis, Escherichia coli, Haemophilus influenzae (respiratory infections), and Diplococcus pneumoniae. It has a role as an antibacterial drug, a protein synthesis inhibitor, an antimicrobial agent, an anti-inflammatory drug and a bacterial metabolite. It is a tautomer of an oxytetracycline zwitterion. A tetracycline analog isolated from the actinomycete streptomyces rimosus and used in a wide variety of clinical conditions. Oxytetracycline anhydrous is a Tetracycline-class Antimicrobial. Terramycin is a natural product found in Streptomyces anthocyanicus, Streptomyces varsoviensis, and other organisms with data available. Oxytetracycline (internal use) can cause developmental toxicity according to state or federal government labeling requirements. A TETRACYCLINE analog isolated from the actinomycete STREPTOMYCES rimosus and used in a wide variety of clinical conditions. |
|---|---|
| CAS No. | 15251-48-6 |
| Molecular Formula | C44H46CaN4O18 |
| Molecular Weight | 958.9 g/mol |
| IUPAC Name | calcium;2-carbamoyl-4-(dimethylamino)-5,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracen-1-olate |
| Standard InChI | InChI=1S/2C22H24N2O9.Ca/c2*1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h2*4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);/q;;+2/p-2 |
| Standard InChI Key | VANYVCHXDYVKSI-UHFFFAOYSA-L |
| Isomeric SMILES | C[C@@]1([C@H]2[C@@H]([C@H]3[C@@H](C(=O)C(=C([C@]3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O)O |
| SMILES | CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)[O-])C(=O)N)N(C)C)O)O.CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)[O-])C(=O)N)N(C)C)O)O.[Ca+2] |
| Canonical SMILES | CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)[O-])C(=O)N)N(C)C)O)O.CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)[O-])C(=O)N)N(C)C)O)O.[Ca+2] |
| Colorform | Light-yellow crystals or needles from aqueous MeOH Pale yellow to tan, crystalline powde |
| Melting Point | 184.5 °C |
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